2-Chloroisonicotinimidamide hydrochloride
Overview
Description
Scientific Research Applications
Synthesis and Biocatalysis
2-Chloronicotinic acid (2-CA) is an essential precursor for various agrochemicals and pharmaceuticals. The biocatalytic hydrolysis of chlorinated nicotinamides, including derivatives of 2-Chloroisonicotinimidamide hydrochloride, by amidase from Pantoea sp. demonstrates significant industrial potential for 2-CA production. This process benefits from high substrate conversion rates and suggests a promising approach for the enzymatic production of 2-CA, highlighting the importance of 2-Chloroisonicotinimidamide hydrochloride in synthesizing valuable chemical intermediates (Zheng et al., 2018).
Advanced Material Synthesis
The transformation of 2-chloro-3-cyanopyridine to 2-chloronicotinic acid by Rhodococcus erythropolis ZJB-09149 showcases the potential of 2-Chloroisonicotinimidamide hydrochloride in generating key precursors for pesticide and medicinal synthesis. This study underscores the biotechnological applications of specific bacterial strains in converting chlorinated pyridines into valuable chemicals, emphasizing the role of 2-Chloroisonicotinimidamide hydrochloride in the biotransformation process for industrial applications (Jin et al., 2011).
Enzyme Engineering for Chemical Production
The engineering of amidase from Pantoea sp. for enhanced catalytic activity towards chlorinated nicotinamides, including 2-Chloroisonicotinimidamide hydrochloride, is a pivotal development in biocatalysis. This research demonstrates the feasibility of structurally modifying enzymes to improve efficiency in synthesizing 2-chloronicotinic acid, a crucial compound for pharmaceuticals and agrochemicals, from chlorinated nicotinamides. Such advancements in enzyme engineering expand the scope of biocatalytic applications for 2-Chloroisonicotinimidamide hydrochloride in green chemistry and sustainable industrial processes (Tang et al., 2018).
Safety and Hazards
2-Chloroisonicotinimidamide hydrochloride is for R&D use only and not for medicinal, household or other use . Safety measures include avoiding dust formation, breathing mist, gas or vapours, contacting with skin and eye. Use personal protective equipment, wear chemical impermeable gloves, ensure adequate ventilation, remove all sources of ignition, evacuate personnel to safe areas, and keep people away from and upwind of spill/leak .
properties
IUPAC Name |
2-chloropyridine-4-carboximidamide;hydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6ClN3.ClH/c7-5-3-4(6(8)9)1-2-10-5;/h1-3H,(H3,8,9);1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RHZWWBACBWPWGL-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN=C(C=C1C(=N)N)Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H7Cl2N3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70679085 |
Source
|
| Record name | 2-Chloropyridine-4-carboximidamide--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70679085 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
192.04 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Chloroisonicotinimidamide hydrochloride | |
CAS RN |
82019-89-4 |
Source
|
| Record name | 2-Chloropyridine-4-carboximidamide--hydrogen chloride (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70679085 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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